3,4,5-trimethyl-1-(prop-2-yn-1-yl)-1H-pyrazole
Overview
Description
3,4,5-trimethyl-1-(prop-2-yn-1-yl)-1H-pyrazole, also known as 3,4,5-TMPP, is a pyrazole derivative that has been widely studied and used in a variety of scientific research applications. It is an important molecule with a wide range of potential applications, including drug development and drug delivery. 3,4,5-TMPP has the molecular formula C7H9N3 and is a colorless, volatile liquid with a boiling point of 145°C.
Scientific Research Applications
Synthesis and Structural Characterization
Rearrangement and Synthesis : A study on N-(trimethylsilyl)pyrazoles, which are closely related to the target compound, revealed that these compounds show temperature-dependent NMR spectral changes due to the rearrangement of the trimethylsilyl group between ring nitrogens. This rearrangement is influenced by the size and electronic effects of substituents on the pyrazole ring (O'brien & Hrung, 1971).
Oxygen-Atom Transfer Chemistry : Pyrazole derivatives have been synthesized and shown to be reactive in oxygen-atom transfer chemistry, indicating potential utility in synthetic and medicinal chemistry applications (Baumstark, Dotrong, & Vásquez, 1987).
Biochemical and Medicinal Applications
Antiproliferative Agents : Novel 1-aryl-3,5-bis(het)aryl pyrazole derivatives were synthesized and showed significant cytotoxic effects against breast cancer and leukemic cells, indicating their potential as antiproliferative agents (Ananda et al., 2017).
Antibacterial and Antifungal Agents : A novel family of bis-pyrazole coordination complexes was synthesized and exhibited potent antibacterial and antifungal activities, suggesting the use of pyrazole derivatives in the development of new antimicrobial agents (Draoui et al., 2022).
Advanced Materials and Catalysis
Self-Assembly and Molecular Recognition : The self-assembly of a porphyrin array via molecular recognition involving pyrazole demonstrates the potential of pyrazole derivatives in constructing complex molecular architectures for materials science applications (Ikeda et al., 2001).
Chemical Synthesis and Ligand Design : The synthesis and characterization of pyrazole derivatives as ligands for metal complexes highlight their utility in catalysis and coordination chemistry (Grotjahn et al., 2002).
properties
IUPAC Name |
3,4,5-trimethyl-1-prop-2-ynylpyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2/c1-5-6-11-9(4)7(2)8(3)10-11/h1H,6H2,2-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJNCFXQQBCOBRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(N=C1C)CC#C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501250724 |
Source
|
| Record name | 3,4,5-Trimethyl-1-(2-propyn-1-yl)-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501250724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5-trimethyl-1-(prop-2-yn-1-yl)-1H-pyrazole | |
CAS RN |
27258-03-3 |
Source
|
| Record name | 3,4,5-Trimethyl-1-(2-propyn-1-yl)-1H-pyrazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=27258-03-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4,5-Trimethyl-1-(2-propyn-1-yl)-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501250724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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